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Compound Name: Tris(p-t-butylphenyl) phosphate

Cat. No.: B033044 Get Quote

An In-depth Technical Guide to Tris(p-t-
butylphenyl) phosphate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of Tris(p-t-butylphenyl) phosphate (TBPP), a compound with applications as a

flame retardant and plasticizer.[1][2] This document is intended for researchers, scientists, and

professionals in drug development who may encounter this compound. It includes a summary

of its physicochemical properties, spectroscopic data, and a discussion of its synthesis and

analytical determination. Notably, while its industrial applications are established, publicly

available information regarding its specific biological activities and toxicological profile is

limited, a critical consideration for the target audience. This guide distinguishes TBPP from its

more extensively studied isomer, Tris(2,4-di-tert-butylphenyl) phosphate, and highlights the

current gaps in knowledge regarding its biological effects.

Chemical and Physical Properties
Tris(p-t-butylphenyl) phosphate is an organophosphate ester characterized by three 4-tert-

butylphenyl groups attached to a central phosphate group.[3] At room temperature, it exists as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b033044?utm_src=pdf-interest
https://www.benchchem.com/product/b033044?utm_src=pdf-body
https://www.lookchem.com/casno78-33-1.html
https://www.solubilityofthings.com/tris4-tert-butylphenyl-phosphate
https://www.benchchem.com/product/b033044?utm_src=pdf-body
https://www.benchchem.com/product/b033044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a white to pale yellow solid or crystalline powder.[2][4] It is generally insoluble in water but

shows slight solubility in organic solvents like chloroform and methanol.[1][2]

Table 1: General Properties of Tris(p-t-butylphenyl)
phosphate

Property Value Source(s)

CAS Number 78-33-1 [3][5]

Molecular Formula C₃₀H₃₉O₄P [1]

Molecular Weight 494.60 g/mol [6]

Appearance
White to pale yellow

solid/crystalline powder
[2][4]

Odor Characteristic [7]

Table 2: Physicochemical Data for Tris(p-t-butylphenyl)
phosphate

Property Value Source(s)

Melting Point 90 - 105 °C [1][8][9]

Boiling Point
320 °C (at 5 mmHg); 519.5 °C

(at 760 mmHg)
[1][8]

Density 1.08 g/cm³ [1][9]

Flash Point 281.1 - 285 °C [1][8]

Vapor Pressure 2.23 x 10⁻¹⁰ mmHg at 25°C [1]

Water Solubility Insoluble (9.60 x 10⁻⁷ mg/L) [1][2][8]

Solubility in Organic Solvents
Slightly soluble in chloroform

and methanol
[1][2]

Synthesis and Manufacturing
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The synthesis of triaryl phosphates such as Tris(p-t-butylphenyl) phosphate can be achieved

through the reaction of white phosphorus with the corresponding phenol, catalyzed by diphenyl

diselenide. This method offers a halogen- and transition metal-free route to these compounds.

Another approach involves the transesterification of triphenyl phosphate with p-tert-butylphenol.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b033044?utm_src=pdf-body
https://www.lookchem.com/casno78-33-1.html
https://www.benchchem.com/product/b033044?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno78-33-1.html
https://www.solubilityofthings.com/tris4-tert-butylphenyl-phosphate
https://www.benchchem.com/product/b033044
https://labchem-wako.fujifilm.com/us/product/detail/W01W0120-0316.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0120-0316.html
https://www.hpc-standards.com/shop/ReferenceMaterials/FlameRetardants/Trisptertbutylphenylphosphate.htm
https://www.scbt.com/p/tris-p-tert-butylphenyl-phosphate-78-33-1
https://cymitquimica.com/cas/78-33-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7152683.htm
https://www.bocsci.com/product/tris-p-tert-butylphenyl-phosphate-cas-78-33-1-200541.html
https://www.benchchem.com/product/b033044#physical-and-chemical-properties-of-tris-p-t-butylphenyl-phosphate
https://www.benchchem.com/product/b033044#physical-and-chemical-properties-of-tris-p-t-butylphenyl-phosphate
https://www.benchchem.com/product/b033044#physical-and-chemical-properties-of-tris-p-t-butylphenyl-phosphate
https://www.benchchem.com/product/b033044#physical-and-chemical-properties-of-tris-p-t-butylphenyl-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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